Cas no 1876536-13-8 (α-(2-Amino-1-methylethyl)-1-ethyl-1H-imidazole-2-methanol)

• Product Name: α-(2-Amino-1-methylethyl)-1-ethyl-1H-imidazole-2-methanol
• CAS No: 1876536-13-8
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 5276059
• PubChem ID: 165954055
• Update Time: 2025-07-09

α-(2-Amino-1-methylethyl)-1-ethyl-1H-imidazole-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(1-ethyl-1H-imidazol-2-yl)-2-methylpropan-1-ol
• 1876536-13-8
• EN300-683510
• α-(2-Amino-1-methylethyl)-1-ethyl-1H-imidazole-2-methanol

• Inchi： 1S/C9H17N3O/c1-3-12-5-4-11-9(12)8(13)7(2)6-10/h4-5,7-8,13H,3,6,10H2,1-2H3
• InChI Key： WQHTZRBGCMNSLG-UHFFFAOYSA-N
• SMILES： C1(C(C(C)CN)O)N(CC)C=CN=1

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 367.6±32.0 °C(Predicted)
• pka: 13.56±0.20(Predicted)

Additional information on α-(2-Amino-1-methylethyl)-1-ethyl-1H-imidazole-2-methanol

Comprehensive Overview of α-(2-Amino-1-methylethyl)-1-ethyl-1H-imidazole-2-methanol (CAS No. 1876536-13-8)

The compound α-(2-Amino-1-methylethyl)-1-ethyl-1H-imidazole-2-methanol (CAS No. 1876536-13-8) is a specialized imidazole derivative with a unique molecular structure that has garnered significant interest in pharmaceutical and biochemical research. Its imidazole core is functionalized with an amino-methylethyl group and an ethyl substituent, making it a versatile intermediate for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating enzymatic activity and receptor interactions, which aligns with current trends in precision medicine and targeted therapies.

In recent years, the demand for custom synthetic intermediates like α-(2-Amino-1-methylethyl)-1-ethyl-1H-imidazole-2-methanol has surged due to advancements in high-throughput screening and combinatorial chemistry. This compound’s chiral centers and hydrogen-bonding capabilities make it a valuable scaffold for designing small-molecule inhibitors, a hot topic in oncology and neurology research. Its CAS No. 1876536-13-8 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the 2-methanol moiety in this compound offers opportunities for further derivatization, such as esterification or etherification, which are critical for optimizing bioavailability and pharmacokinetic properties. These features resonate with the growing focus on drug repurposing and fragment-based drug design, two areas dominating contemporary pharmaceutical discourse. Laboratories often query the solubility and stability of CAS No. 1876536-13-8, underscoring its practical utility in formulation development.

Beyond pharmaceuticals, α-(2-Amino-1-methylethyl)-1-ethyl-1H-imidazole-2-methanol has potential applications in agrochemicals and material science. Its imidazole ring can act as a ligand in catalytic systems, a subject of interest for green chemistry initiatives. The compound’s thermal stability and compatibility with polymer matrices are also being explored, coinciding with the rise of smart materials and biodegradable polymers in industrial research.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing, techniques frequently discussed in quality control forums. The keyword CAS 1876536-13-8 supplier is notably popular among procurement specialists, highlighting its niche but essential role in the fine chemicals market. Regulatory compliance, such as REACH and GMP standards, further elevates its profile in contract manufacturing circles.

In summary, α-(2-Amino-1-methylethyl)-1-ethyl-1H-imidazole-2-methanol (CAS No. 1876536-13-8) exemplifies the intersection of innovative chemistry and applied science. Its multifaceted applications—from drug discovery to advanced materials—make it a compound of enduring relevance, perfectly aligned with today’s emphasis on sustainable and efficient chemical solutions.